Cas no 17714-57-7 (1H-Inden-1-one,2,3-dihydro-3,5-dimethyl-)

• Product Name: 1H-Inden-1-one,2,3-dihydro-3,5-dimethyl-
• CAS No: 17714-57-7
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 122515
• Update Time: 2023-10-30

1H-Inden-1-one,2,3-dihydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-3,5-dimethyl-
• 3,5-dimethyl-2,3-dihydroinden-1-one
• 3,5-DIMETHYLINDAN-1-ONE
• 1H-Inden-1-one,2,3-dihydro-3,5-dimethyl
• 1-Indanone,3,5-dimethyl-(8CI)
• 3,5-dimethyl-1-indanone
• 3,5-Dimethylindan-1-on
• 3,5-Dimethylindanon
• AKOS BC-0393
• 3,5-Dimethylindanone
• 17714-57-7
• Y13724
• 2,3-Dihydro-3,5-dimethyl-1H-inden-1-one
• 9VZ7QH63ND
• 1H-Inden-1-one, 2,3-dihydro-3,5-dimethyl-
• DTXSID20629737
• UNII-9VZ7QH63ND
• 3,5-dimethyl-2,3-dihydro-1H-inden-1-one
• AKOS004123112

• Inchi： 1S/C11H12O/c1-7-3-4-9-10(5-7)8(2)6-11(9)12/h3-5,8H,6H2,1-2H3
• InChI Key： OOVYPXDYADGCKE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=CC=2C(C)C1

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 70
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.68490